(E)-1-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C24H32N2O4.2ClH/c1-4-7-19-10-11-23(24(16-19)29-3)30-18-20(27)17-25-12-14-26(15-13-25)21-8-5-6-9-22(21)28-2;;/h4-11,16,20,27H,12-15,17-18H2,1-3H3;2*1H/b7-4+
• InChI Key: OVWBFYFOEQVITO-RDRKJGRWSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC=C3OC)O)OC.Cl.Cl
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC=C3OC)O)OC.Cl.Cl
• Molecular Formula: C24H34Cl2N2O4
• Molecular Weight: 485.4 g/mol
• CAS No.: 1331390-53-4

Description

(E)-1-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C24H34Cl2N2O4 and its molecular weight is 485.45. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties and Bioactivity

The compound shows potential in pharmacological applications due to its affinity for specific receptors and transporters. For instance, certain derivatives have shown dual activity at 5-HT1A serotonin receptors and serotonin transporter, indicating potential as a new class of antidepressant drugs. The compound's derivatives demonstrate affinity in the nanomolar range for both activities, suggesting significant potency in interactions with these molecular targets (Martínez et al., 2001). Additionally, derivatives with an arylpiperazine structure have been evaluated for alpha-adrenoceptors affinity, showing significant activity as alpha-1 adrenoceptor antagonists, hinting at their potential therapeutic application in cardiovascular disorders (Marona et al., 2011).

Synthesis and Chemical Properties

Efforts in the synthesis of (E)-1-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride derivatives have provided insights into their chemical properties and potential applications. The title compound has been synthesized and analyzed using various techniques such as X-ray diffraction, demonstrating its structural and conformational features. These studies are crucial in understanding the compound's chemical behavior and its interactions in biological systems (Zhong et al., 2014).

Antitumor and Biochemical Effects

Research has explored the antitumor activity of piperazine-based tertiary amino alcohols and their dihydrochlorides, including derivatives of this compound. These compounds have been studied for their effects on tumor DNA methylation processes, indicating their potential application in cancer therapy and the study of epigenetic mechanisms in cancer (Hakobyan et al., 2020).